Cas no 49744-93-6 (Ethyl 3-(4-cyanophenyl)-3-oxopropanoate)

Ethyl 3-(4-cyanophenyl)-3-oxopropanoate is a versatile β-ketoester compound featuring a cyano-substituted aromatic ring. Its structure combines an ester functionality with a reactive β-keto group, making it a valuable intermediate in organic synthesis, particularly for constructing heterocycles and fine chemicals. The electron-withdrawing cyano group enhances reactivity in condensation and cyclization reactions, while the ethyl ester moiety offers favorable solubility and processing characteristics. This compound is commonly employed in pharmaceutical and agrochemical research for the preparation of pyridines, pyrimidines, and other nitrogen-containing scaffolds. Its stability under standard conditions and well-documented reactivity profile make it a reliable choice for synthetic applications.
Ethyl 3-(4-cyanophenyl)-3-oxopropanoate structure
49744-93-6 structure
Product Name:Ethyl 3-(4-cyanophenyl)-3-oxopropanoate
CAS No:49744-93-6
MF:C12H11NO3
MW:217.220643281937
MDL:MFCD00029621
CID:328551
PubChem ID:253662573
Update Time:2025-05-27

Ethyl 3-(4-cyanophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(4-cyanophenyl)-3-oxopropanoate
    • Ethyl 3-(4-Cyanophenyl)-3-oxopropionate
    • 3-(4-CYANO-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER
    • Benzenepropanoic acid,4-cyano-b-oxo-, ethyl ester
    • C12H11NO3
    • ETHYL (4-CYANOBENZOYL)ACETATE
    • Ethyl (p-cyanobenzoyl)acetate
    • 3-(4-Cyanophenyl)-3-oxopropionic Acid Ethyl Ester
    • ITKQVWKZLCNILF-UHFFFAOYSA-N
    • 6750AB
    • Ethyl 3-(4-cyanophenyl)3-oxopropanoate
    • BC211382
    • ethyl 3-(4-cyanophenyl)-3-oxo-propanoate
    • AX8080045
    • ST24046922
    • E1080
    • I01-2
    • TQP1121
    • ethyl3-(4-cyanophenyl)-3-oxopropanoate
    • FT-0689883
    • H10275
    • GS-5657
    • AKOS009259201
    • Benzenepropanoic acid,4-cyano-b-oxo-,ethyl ester
    • MFCD00029621
    • AC-7788
    • CS-0042081
    • 49744-93-6
    • SCHEMBL1919184
    • DTXSID30374100
    • 3-(4-CYANO-PHENYL)-3-OXO-PROPIONICACIDETHYLESTER
    • A871730
    • MDL： MFCD00029621
    • Inchi： 1S/C12H11NO3/c1-2-16-12(15)7-11(14)10-5-3-9(8-13)4-6-10/h3-6H,2,7H2,1H3
    • InChI Key： ITKQVWKZLCNILF-UHFFFAOYSA-N
    • SMILES： O(CC)C(CC(C1C=CC(C#N)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 217.07400
  • Monoisotopic Mass: 217.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 67.2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.19
  • Melting Point: 65.0 to 69.0 deg-C
  • Boiling Point: 140°C/0.1mmHg(lit.)
  • Flash Point: 156.5°C
  • Refractive Index: 1.53
  • PSA: 67.16000
  • LogP: 1.69418

Ethyl 3-(4-cyanophenyl)-3-oxopropanoate Security Information

Ethyl 3-(4-cyanophenyl)-3-oxopropanoate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 3-(4-cyanophenyl)-3-oxopropanoate Pricemore >>

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Alichem
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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Chemenu
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Chemenu
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TRC
E926303-25mg
Ethyl 3-(4-Cyanophenyl)-3-oxopropanoate
 49744-93-6
25mg
 $64.00 2023-05-18
TRC
E926303-50mg
Ethyl 3-(4-Cyanophenyl)-3-oxopropanoate
 49744-93-6
50mg
 $75.00 2023-05-18
TRC
E926303-100mg
Ethyl 3-(4-Cyanophenyl)-3-oxopropanoate
 49744-93-6
100mg
 $87.00 2023-05-18

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